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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzaldehyde

Cat. No.: B034865 Get Quote

Technical Profile: 2-Fluoro-5-
methoxybenzaldehyde
This document provides a concise technical summary of the core molecular properties of 2-
Fluoro-5-methoxybenzaldehyde, a key intermediate in pharmaceutical and organic synthesis.

[1]

Chemical Identity and Properties
2-Fluoro-5-methoxybenzaldehyde is an aromatic aldehyde distinguished by the presence of

both a fluorine atom and a methoxy group on the benzene ring.[2] These functional groups

influence the compound's reactivity, making it a versatile building block in the synthesis of

complex organic molecules, particularly heterocyclic compounds used in drug discovery.[2]

The fundamental molecular data for this compound are summarized in the table below.
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Identifier Value

Molecular Formula C₈H₇FO₂[1][3][4][5]

Molecular Weight 154.14 g/mol [3][4][5][6]

IUPAC Name 2-fluoro-5-methoxybenzaldehyde[1]

CAS Number 105728-90-3[2][3][6]

Synonyms 6-Fluoro-m-anisaldehyde[6]

Experimental Protocols
The determination of molecular weight and formula for a known compound like 2-Fluoro-5-
methoxybenzaldehyde is typically confirmed using standard analytical chemistry techniques.

Mass Spectrometry (MS): This is the primary method for determining the molecular weight of

a compound with high accuracy. High-resolution mass spectrometry (HRMS) can confirm the

elemental composition and thus the molecular formula by measuring the exact mass-to-

charge ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR

spectroscopy are used to elucidate the molecular structure, confirming the connectivity of

atoms and the presence of the specific functional groups (aldehyde, methoxy, fluoro) at their

correct positions on the aromatic ring. This structural confirmation validates the molecular

formula.

Elemental Analysis: This technique provides the percentage composition of elements

(carbon, hydrogen) in the compound, which can be used to derive the empirical formula and

support the molecular formula determined by mass spectrometry.

Logical Relationships
The relationship between the compound's name and its constituent parts can be visualized to

clarify its structure.
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Caption: Logical breakdown of the compound's nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b034865#2-fluoro-5-methoxybenzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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